Cas no 2248326-46-5 (4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate)

• Product Name: 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate
• CAS No: 2248326-46-5
• MF: C₁₈H₁₇N₃O₆
• MW: 371.344084501266
• CID: 6479154
• PubChem ID: 165728113
• Update Time: 2025-06-11

4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248326-46-5
• EN300-6525158
• 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate

• Inchi： 1S/C18H17N3O6/c1-18(2,3)26-16(24)12-9-19-20(4)13(12)17(25)27-21-14(22)10-7-5-6-8-11(10)15(21)23/h5-9H,1-4H3
• InChI Key： GUWPVEYMDIPSOG-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C)C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 371.11173527g/mol
• Monoisotopic Mass: 371.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate

Introduction to 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate (CAS No. 2248326-46-5)

4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate, identified by its CAS number 2248326-46-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate incorporates several key functional groups that contribute to its biological activity. The presence of a tert-butyl group at the fourth position of the pyrazole ring enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and binding affinity to biological targets. Additionally, the 1,3-dioxo moiety in the isoindolyl fragment introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic additions and condensations.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential interactions of 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways and cancer progression. The pyrazole core is well-known for its role in medicinal chemistry due to its ability to form stable hydrogen bonds with biomolecules, which can enhance binding affinity and selectivity.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments indicate that it may possess antioxidant and anti-inflammatory effects, which are critical for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The dicarboxylate groups at the 4 and 5 positions of the pyrazole ring contribute to the molecule's solubility in polar environments, facilitating its absorption and distribution within biological systems.

The synthesis of 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 1-methyl-1H-pyrazole-4,5-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

The potential therapeutic applications of this compound are further supported by its structural similarity to known bioactive molecules. For instance, it shares structural features with nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, which are widely used in clinical practice. By leveraging these similarities, researchers can accelerate the development process through structure-based drug design and virtual screening techniques.

Current research is also focused on understanding the metabolic pathways by which 4-tert-butyl 5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll) 1-methyl-lH-pyrazole-l ,S -dicarboxyllate is processed in vivo. This information is crucial for optimizing dosing regimens and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the metabolites formed after administration.

The future prospects for 4 - tert - butyl S - ( l ,3 - dioxo - 2 ,3 - dihydro - l H - isoindol - 2 - yll ) l - methyl-l H - pyrazole - l ,S - dicarboxyllate are promising given its unique structural features and preliminary biological activity. Further preclinical studies are needed to validate its therapeutic potential before it can be considered for clinical trials. Collaborations between academic institutions and pharmaceutical companies could facilitate these efforts by combining expertise in synthetic chemistry, pharmacology, and drug development.

In conclusion,4 - tert - butyl S - ( l ,3 - dioxo - 2 ,3 - dihydro - l H - isoindol - 2 yll ) l methyl-l H pyrazole-l ,S dicarboxyllate (CAS No.22483264655) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its complex molecular architecture and demonstrated biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for improving human health through innovative drug discovery efforts.